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Compound of Interest

Compound Name:
Diethyl malonimidate

dihydrochloride

Cat. No.: B077508 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Objective: This document provides a concise technical overview of the spectroscopic data

available for Diethyl malonimidate dihydrochloride, alongside a general experimental

protocol for its synthesis, which is crucial for its application as a bifunctional imidoester in

various chemical syntheses.

Spectroscopic Data
Quantitative spectroscopic data for Diethyl malonimidate dihydrochloride, including Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are available in established

databases. While direct peak values are proprietary to these databases, the following tables

summarize the nature of the available data.

Table 1: Summary of Available NMR Spectroscopic Data
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Spectrum Type Nucleus Solvent Data Source Availability

NMR ¹H D₂O & NaOD
Sigma-Aldrich

Co. LLC.

Available via

SpectraBase[1]

NMR ¹³C D₂O & NaOD
Sigma-Aldrich

Co. LLC.

Available via

SpectraBase[2]

Table 2: Summary of Available IR Spectroscopic Data

Spectrum Type Technique Sample Source Availability

FTIR Transmission Aldrich
Available via

SpectraBase[3]

FTIR Mull
Sigma-Aldrich Co.

LLC.

Data available via

PubChem[4]

Experimental Protocols
While a specific, detailed experimental protocol for the spectroscopic analysis of Diethyl
malonimidate dihydrochloride is not publicly available, a general procedure for its synthesis

via the Pinner reaction is outlined below. This synthesis is a key protocol for obtaining the

compound for further analysis and use.

Synthesis of Diethyl Malonimidate Dihydrochloride via
Pinner Reaction
The synthesis of Diethyl malonimidate dihydrochloride is achieved through the Pinner

reaction, which involves the acid-catalyzed reaction of a nitrile with an alcohol. In this case,

malononitrile reacts with ethanol in the presence of an acid catalyst, typically anhydrous

hydrogen chloride.

Reaction Scheme:

Malononitrile + 2 Ethanol + 2 HCl → Diethyl malonimidate dihydrochloride
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General Procedure:

Reaction Setup: A solution of malononitrile is prepared in an excess of anhydrous ethanol.

The reaction vessel is cooled in an ice bath to maintain low temperatures, as the reaction is

exothermic and the resulting Pinner salt can be thermally unstable.

Acidification: Anhydrous hydrogen chloride gas is bubbled through the cooled ethanolic

solution of malononitrile. The reaction is carried out under anhydrous conditions to prevent

the hydrolysis of the intermediate and final products.

Reaction and Precipitation: The reaction mixture is stirred at a low temperature. The product,

Diethyl malonimidate dihydrochloride, is insoluble in the reaction medium and

precipitates out as a crystalline solid.

Isolation and Purification: The precipitated product is isolated by filtration. The solid is then

washed with a cold, anhydrous solvent (e.g., diethyl ether) to remove any unreacted starting

materials and by-products. The product is subsequently dried under vacuum.

Mandatory Visualizations
Workflow for the Synthesis of Diethyl Malonimidate
Dihydrochloride
The following diagram illustrates the synthetic workflow for producing Diethyl malonimidate
dihydrochloride from malononitrile and ethanol, a process known as the Pinner reaction.
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Caption: Synthetic workflow for Diethyl malonimidate dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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